ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2-[(phenylsulfanyl)methyl]-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2-(phenylsulfanylmethyl)-4H-pyran-3-carboxylate
• InChI: InChI=1S/C22H19FN2O3S/c1-2-27-22(26)20-18(13-29-16-6-4-3-5-7-16)28-21(25)17(12-24)19(20)14-8-10-15(23)11-9-14/h3-11,19H,2,13,25H2,1H3
• InChI Key: FXJSFHJRESZRMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=C(C1C2=CC=C(C=C2)F)C#N)N)CSC3=CC=CC=C3
• Molecular Formula: C22H19FN2O3S
• Molecular Weight: 410.5 g/mol

Description

Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2-[(phenylsulfanyl)methyl]-4H-pyran-3-carboxylate is a useful research compound. Its molecular formula is C22H19FN2O3S and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2-[(phenylsulfanyl)methyl]-4H-pyran-3-carboxylate has been synthesized and its crystal structure analyzed. This compound, created using an eco-friendly catalyst, shows a triclinic crystal system. The pyran and pyrazole rings in the structure are almost coplanar, with the phenyl ring almost perpendicular to these rings. The crystal structure is stabilized by various hydrogen interactions and weak π···π interactions (Kumar, Banerjee, Brahmachari, & Gupta, 2018).

DFT Analysis of Supramolecular Assemblies

Density Functional Theory (DFT) has been used to characterize substituted pyran derivatives, including ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2-[(phenylsulfanyl)methyl]-4H-pyran-3-carboxylate. This study focuses on the interesting supramolecular assemblies formed in the solid state of these compounds, including classical H-bonds, π–stacking interactions, and unconventional π–hole interactions (Chowhan, Gupta, Sharma, & Frontera, 2020).

Reactivity with Nucleophilic Reagents

This compound has been shown to react with various nucleophilic reagents, leading to the formation of diverse derivatives such as 1,6-diazanaphthalene and pyrano[2,3-d]pyridine derivatives. This reactivity highlights the compound's potential for creating a variety of chemically interesting and potentially useful molecules (Harb, Hesien, Metwally, & Elnagdi, 1989).

Ultrasound-Assisted Synthesis

A study demonstrated the ultrasound-assisted synthesis of ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate, emphasizing an eco-friendly approach. This method highlights the potential for more efficient and environmentally conscious chemical synthesis processes (Kumbhani, Vaghani, Patel, & Zaliya, 2022).